3-Methylcyclopentanone
3-Methylcyclopentanone
Brand Name:
Vulcanchem
CAS No.:
1757-42-2
VCID:
VC0121447
InChI:
InChI=1S/C6H10O/c1-5-2-3-6(7)4-5/h5H,2-4H2,1H3
SMILES:
CC1CCC(=O)C1
Molecular Formula:
C6H10O
Molecular Weight:
98.14 g/mol
3-Methylcyclopentanone
CAS No.: 1757-42-2
Reference Standards
VCID: VC0121447
Molecular Formula: C6H10O
Molecular Weight: 98.14 g/mol
| CAS No. | 1757-42-2 |
|---|---|
| Product Name | 3-Methylcyclopentanone |
| Molecular Formula | C6H10O |
| Molecular Weight | 98.14 g/mol |
| IUPAC Name | 3-methylcyclopentan-1-one |
| Standard InChI | InChI=1S/C6H10O/c1-5-2-3-6(7)4-5/h5H,2-4H2,1H3 |
| Standard InChIKey | AOKRXIIIYJGNNU-UHFFFAOYSA-N |
| SMILES | CC1CCC(=O)C1 |
| Canonical SMILES | CC1CCC(=O)C1 |
| Synonyms | (±)-3-Methylcyclopentanone; 1-Methyl-3-cyclopentanone; 3-Methyl-1-cyclopentanone; 3-Methylcyclopentanone; NSC 25212 |
| PubChem Compound | 15650 |
| Last Modified | Nov 11 2021 |
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